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Tris(1-phenylbutane-1,3-dionato-
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Cat. No.: B076995

Compound Name:

An In-depth Technical Guide to Iron(lll)
Benzoylacetonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron(Ill) benzoylacetonate, with the chemical formula Fe(C10H902)3, is a coordination complex
of iron in its +3 oxidation state with three benzoylacetonate ligands. As a member of the metal
B-diketonate family, this compound has garnered significant interest due to its versatile
applications in various chemical transformations. Its properties, including solubility in organic
solvents and catalytic activity, make it a valuable tool in both academic research and industrial
processes. This technical guide provides a comprehensive overview of the physical and
chemical properties of iron(lll) benzoylacetonate, detailed experimental protocols for its
synthesis and characterization, and a summary of its applications.

Physical Properties

Iron(Ill) benzoylacetonate is a red-brown, odorless powder that is stable under normal
laboratory conditions.[1] Key physical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b076995?utm_src=pdf-interest
https://repository.up.ac.za/server/api/core/bitstreams/e52e7909-838e-49c5-af97-80dbdcdbb354/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C3oH30FeOs [1]
Molecular Weight 542.4 g/mol [1]
Appearance Red-brown odorless powder [1]
Melting Point 218.5-220.3 °C [1]
Solubility in Water Insoluble [1]

Solubility in Organic Solvents

The solubility of iron(lll) benzoylacetonate in various organic solvents was determined over a
range of temperatures. The solubility generally increases with increasing temperature.[2]
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Molar Fraction Solubility

Solvent Temperature (K)
(10°)

Acetonitrile 268.15 1.85
278.15 2.54

288.15 3.49

298.15 4.79

Diethyl Ether 268.15 0.89
278.15 1.23

288.15 1.69

298.15 2.32

Ethyl Acetate 268.15 2.11
278.15 2.85

288.15 3.85

298.15 5.19

Methyl Acetate 268.15 1.52
278.15 2.08

288.15 2.84

298.15 3.88

Chemical Properties and Structure

Iron(lll) benzoylacetonate is an octahedral complex. The benzoylacetonate ligand is
unsymmetrical, which can lead to the formation of two possible geometric isomers: facial (fac)
and meridional (mer).[1] In the solid state, iron(lll) benzoylacetonate has been found to
crystallize as the mer isomer.[1] Both isomers are high-spin d> complexes.[1]

Caption: Geometric isomers of iron(lll) benzoylacetonate.
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The compound is stable under normal temperatures and pressures but is incompatible with
strong oxidizing agents.[1] It can undergo thermal decomposition at elevated temperatures.

Catalytic Activity

Iron(ll) B-diketonate complexes, including iron(lll) benzoylacetonate, are known to catalyze a
variety of organic reactions. Their catalytic activity stems from the ability of the iron center to
exist in multiple oxidation states and to coordinate with substrates. Examples of reactions
catalyzed by related iron(lll) acetylacetonate include cross-coupling reactions, oxidations, and
polymerizations.[3][4]

Experimental Protocols
Synthesis of Iron(lll) Benzoylacetonate

A general method for the synthesis of iron(lll) B-diketonates involves the reaction of an iron(lll)
salt with the corresponding [-diketone in the presence of a base. The following is a
representative protocol adapted from the synthesis of similar complexes.[5]

Product

Iron(I11) Chloride (FeCls) }» Tron(I11) Benzoylacetonate

Click to download full resolution via product page
Caption: Synthesis workflow for iron(lll) benzoylacetonate.

Procedure:
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 Dissolve iron(lll) chloride hexahydrate in a minimal amount of deionized water.

» In a separate flask, dissolve benzoylacetone and a stoichiometric amount of a suitable base
(e.g., sodium hydroxide or sodium acetate) in ethanol.

« Slowly add the iron(lll) chloride solution to the benzoylacetone solution with constant stirring.

» A precipitate of iron(lll) benzoylacetonate will form. Continue stirring the mixture at room
temperature for a specified time to ensure complete reaction.

o Collect the solid product by filtration (e.g., using a Buchner funnel).

o Wash the precipitate with deionized water to remove any unreacted salts, followed by a wash
with cold ethanol.

o Dry the purified product under vacuum to obtain the final red-brown powder.

Characterization Methods

UV-Vis spectroscopy is a useful technique for characterizing the electronic structure of iron(lll)
benzoylacetonate. In acetonitrile, it exhibits a strong absorption band with a maximum (Amax)
at 298 nm.[1] This absorption is attributed to a ligand-to-metal charge transfer (LMCT)
transition.

General Protocol:

o Prepare a dilute solution of iron(lll) benzoylacetonate in a suitable UV-transparent solvent
(e.g., acetonitrile).

o Record the absorption spectrum over a wavelength range of approximately 200-800 nm
using a UV-Vis spectrophotometer.

« |dentify the wavelength of maximum absorbance (Amax) and determine the molar
absorptivity (€) if the concentration is known.

IR spectroscopy provides information about the vibrational modes of the molecule and can
confirm the coordination of the benzoylacetonate ligand to the iron center. The spectrum will
show characteristic bands for the C=0 and C=C stretching vibrations of the chelate ring,
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typically in the region of 1500-1600 cm~*. The absence of a broad O-H stretching band (around
3200-3600 cm~1) from the enol form of the free ligand indicates the formation of the complex.

General Protocol:

e Prepare a sample of the solid iron(lll) benzoylacetonate, typically as a KBr pellet or a mull in
Nujol.

e Record the IR spectrum over the range of 4000-400 cm~?* using an FTIR spectrometer.

e Analyze the spectrum to identify the characteristic vibrational bands of the coordinated
benzoylacetonate ligand.

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) can be used to
study the thermal stability and decomposition of iron(lll) benzoylacetonate. For the related
compound, iron(lll) acetylacetonate, TGA shows a major weight loss corresponding to the
decomposition of the complex, often starting around 180-200 °C. The DSC curve would show
endothermic or exothermic peaks associated with melting and decomposition processes.

General Protocol:

e Place a small, accurately weighed sample of iron(lll) benzoylacetonate into an appropriate
TGA/DSC pan.

o Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating
rate (e.g., 10 °C/min).

e Record the weight loss as a function of temperature (TGA) and the heat flow into or out of
the sample (DSC).

e Analyze the resulting thermograms to determine the decomposition temperatures and
characterize the thermal events.

Conclusion

Iron(lll) benzoylacetonate is a well-characterized coordination complex with defined physical
and chemical properties that make it a valuable compound for various applications in chemistry.
Its synthesis is straightforward, and its properties can be readily characterized using standard
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analytical techniques. The information provided in this guide serves as a comprehensive
resource for researchers and professionals working with or considering the use of this versatile
iron complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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